Cas no 25710-18-3 (2,3-Dichloropyrido[2,3-b]pyrazine)

• Product Name: 2,3-Dichloropyrido[2,3-b]pyrazine
• CAS No: 25710-18-3
• MF: C₇H₃Cl₂N₃
• MW: 200.024818658829
• MDL: MFCD09031107
• CID: 242192
• PubChem ID: 11788868
• Update Time: 2025-11-02

2,3-Dichloropyrido[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloropyrido[2,3-b]pyrazine
• 2,3-DICHLORO-PYRIDO[2,3-B]PYRAZINE
• Pyrido[2,3-b]pyrazine,2,3-dichloro-
• 2,3-dichloro-pyrido(2,3-b)pyrazine
• 2,3-dichloropyrido[3,2-b]pyrazine
• HWJDFFLZOOKZNL-UHFFFAOYSA-N
• 2128AB
• Pyrido[2,3-b]pyrazine, 2,3-dichloro-
• AB0095793
• AKOS015917827
• 4,4-Dimethoxydiphenylsulfide
• 25710-18-3
• J-506939
• EN300-106294
• CS-0076788
• Z1269208204
• DTXSID70472674
• MFCD09031107
• AMY11906
• DS-17180
• AC-28844
• A911352
• SCHEMBL362277
• F30139
• F6170-0031
• FT-0686793
• DB-067450

• MDL： MFCD09031107
• Inchi： 1S/C7H3Cl2N3/c8-5-6(9)12-7-4(11-5)2-1-3-10-7/h1-3H
• InChI Key： HWJDFFLZOOKZNL-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C2C(C=CC=N2)=N1)Cl

Computed Properties

• Exact Mass: 198.97000
• Monoisotopic Mass: 198.9704025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 2.4

Experimental Properties

• Boiling Point: 282.342°C at 760 mmHg
• PSA: 38.67000
• LogP: 2.33160

2,3-Dichloropyrido[2,3-b]pyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrazines Pyridopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrazines

Additional information on 2,3-Dichloropyrido[2,3-b]pyrazine

Recent Advances in the Study of 2,3-Dichloropyrido[2,3-b]pyrazine (CAS: 25710-18-3) in Chemical Biology and Pharmaceutical Research

The compound 2,3-Dichloropyrido[2,3-b]pyrazine (CAS: 25710-18-3) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its pyrido-pyrazine core and chlorine substituents, serves as a versatile scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of various pharmacologically active compounds, particularly in the areas of kinase inhibition and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in the synthesis of selective JAK2 inhibitors. Researchers successfully modified the 2,3-Dichloropyrido[2,3-b]pyrazine scaffold to develop compounds showing promising activity against myeloproliferative disorders, with improved selectivity profiles compared to existing therapies. The chlorine atoms at positions 2 and 3 were found to be crucial for maintaining the optimal binding conformation with the target kinase.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2023) that derivatives of 25710-18-3 exhibited potent activity against drug-resistant strains of Mycobacterium tuberculosis. The electron-withdrawing nature of the chlorine substituents was shown to enhance the compound's ability to penetrate bacterial cell walls, while the nitrogen-rich heterocyclic core facilitated interactions with essential bacterial enzymes.

Significant progress has also been made in understanding the compound's physicochemical properties. A computational study published in Molecular Pharmaceutics (2024) provided detailed insights into the molecular dynamics and solvation behavior of 2,3-Dichloropyrido[2,3-b]pyrazine, which are critical for its formulation development. The research highlighted the compound's favorable logP value (2.8) and moderate aqueous solubility, making it suitable for various drug delivery approaches.

The pharmaceutical industry has shown growing interest in this compound, with several patents filed in 2023-2024 covering novel synthetic routes and purification methods for 25710-18-3. These advancements have significantly improved the compound's accessibility for research purposes, with current commercial availability reaching 98% purity levels. Analytical methods including HPLC-MS and NMR have been optimized for quality control of this important building block.

Looking forward, researchers anticipate that 2,3-Dichloropyrido[2,3-b]pyrazine will play an increasingly important role in drug discovery, particularly in the development of targeted therapies for cancer and infectious diseases. Ongoing clinical trials involving derivatives of this compound are expected to yield results in late 2024, potentially validating its therapeutic potential in human applications.